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Compound of Interest

Compound Name: Pirquinozol

Cat. No.: B610121 Get Quote

A comprehensive analysis of the cellular processes governing the absorption, distribution,

metabolism, and excretion of Pirquinozol (SQ 13,847) remains largely undocumented in

publicly accessible scientific literature. Extensive searches for detailed information on its

cellular uptake mechanisms, specific metabolic pathways beyond its initial biotransformation,

quantitative pharmacokinetic data, and associated experimental protocols have not yielded the

specific data required for a complete technical guide.

The available information suggests that Pirquinozol, also known by its developmental code

SQ 13,847, is an orally active anti-allergic agent. A key finding from early research is that

Pirquinozol functions as a prodrug, which is a pharmacologically inactive compound that is

converted into an active drug within the body through metabolic processes.

Metabolism of Pirquinozol: A Prodrug
Biotransformation
The primary metabolic pathway identified for Pirquinozol is its conversion to a 2-carboxylic

acid metabolite, SQ 12,903. This transformation is crucial for its therapeutic activity. The parent

compound, Pirquinozol, is designed to be absorbed more effectively when administered orally,

after which it undergoes metabolism to release the active therapeutic agent, SQ 12,903.[1]

The following diagram illustrates the basic metabolic conversion of Pirquinozol.
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Cellular Uptake Experimental Workflow

Treat Cells with Pirquinozol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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